1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [2-(1-cyclopentylpiperidin-4-yl)oxy-4-methoxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H32N2O3/c1-26-19-8-9-20(22(25)24-12-4-5-13-24)21(16-19)27-18-10-14-23(15-11-18)17-6-2-3-7-17/h8-9,16-18H,2-7,10-15H2,1H3
• InChI Key: ZLVHMKRHIWVURN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCCC2)OC3CCN(CC3)C4CCCC4
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine, also known as CPP-ACP, is a synthetic compound that has gained significant attention in the field of dentistry. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP), which has been found to have a range of beneficial effects on dental health.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is complex and not fully understood. It is believed that this compound works by binding to tooth surfaces and forming a protective layer that helps prevent the loss of minerals from the tooth enamel. This compound also helps to neutralize acids in the mouth, which can cause tooth decay. Additionally, this compound has been found to inhibit the growth of certain bacteria that are known to cause dental caries.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. Studies have shown that this compound can increase the concentration of calcium and phosphate ions in saliva, which can help promote remineralization of tooth enamel. This compound has also been found to reduce the amount of acid produced by bacteria in the mouth, which can help prevent tooth decay. Additionally, this compound has been found to have a soothing effect on sensitive teeth, reducing pain and discomfort.

Advantages and Limitations for Lab Experiments

The advantages of using 1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine in lab experiments include its high solubility in water, its ability to form a stable complex with calcium phosphate, and its antibacterial properties. However, there are also some limitations to using this compound in lab experiments. For example, the complex may be difficult to purify, and its effects may be difficult to quantify.

Future Directions

There are many potential future directions for research on 1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine. Some possible areas of study include the development of new methods for synthesizing and purifying this compound, the investigation of its antibacterial properties, and the exploration of its potential applications in other areas of medicine. Additionally, further research is needed to fully understand the mechanism of action of this compound and to determine its long-term safety and efficacy.

Synthesis Methods

1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is synthesized by combining casein phosphopeptide and amorphous calcium phosphate in a specific ratio. Casein phosphopeptide is obtained from milk protein, while amorphous calcium phosphate is synthesized in the laboratory. The two compounds are mixed together and allowed to react, forming a complex that is then purified and dried. The resulting this compound complex is a white, odorless powder that is highly soluble in water.

Scientific Research Applications

1-cyclopentyl-4-[5-methoxy-2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been extensively studied for its potential applications in dentistry. Research has shown that this compound can help remineralize tooth enamel, prevent dental caries, and reduce the incidence of tooth sensitivity. This compound has also been found to have antibacterial properties, which can help prevent the growth of harmful bacteria in the mouth.